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Compound of Interest

Compound Name: UK 356618

Cat. No.: B1683371 Get Quote

Application Notes and Protocols for UK-356618
For Researchers, Scientists, and Drug Development Professionals

Introduction
UK-356618 is a potent and highly selective inhibitor of matrix metalloproteinase-3 (MMP-3),

also known as stromelysin-1.[1][2] With an IC50 value of 5.9 nM for MMP-3, it demonstrates

significant selectivity over other MMPs, making it a valuable tool for research into the

pathological roles of MMP-3 in various conditions, including arthritis and cancer.[1][2] These

application notes provide detailed information on the solubility of UK-356618 in common

laboratory solvents, protocols for its dissolution and storage, and an overview of the signaling

pathway it inhibits.

Physicochemical Properties
Property Value

Molecular Formula C₃₄H₄₃N₃O₄

Molecular Weight 557.72 g/mol

CAS Number 230961-08-7

Solubility Data
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The solubility of UK-356618 has been determined in various common laboratory solvents. The

data is summarized in the table below for easy comparison. It is important to note that solubility

can be affected by factors such as temperature, pH, and the purity of the compound and

solvent.

Solvent
Concentration
(mM)

Concentration
(mg/mL)

Notes

DMSO (Dimethyl

Sulfoxide)
≥ 10 mM ≥ 5.58 mg/mL

A stock solution of 40

mg/mL has been used

for in vivo

formulations.[3]

Commercially

available as a 10 mM

solution.[4]

Ethanol Insoluble Insoluble

Data not explicitly

found in searches, but

generally, compounds

of this nature have low

solubility in ethanol

alone.

PBS (Phosphate-

Buffered Saline)
Insoluble Insoluble

UK-356618 is not

soluble in aqueous

buffers like PBS. For

aqueous-based

assays, it is

recommended to first

dissolve the

compound in DMSO

and then dilute it into

the aqueous buffer.

Note: For most in vitro cell-based assays, it is crucial to keep the final concentration of DMSO

low (typically <0.1%) to avoid solvent-induced cytotoxicity.
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Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of UK-356618 in DMSO.

Materials:

UK-356618 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes

Vortex mixer

Analytical balance

Procedure:

Weighing the Compound: Carefully weigh out 1 mg of UK-356618 powder using an analytical

balance and place it into a sterile microcentrifuge tube. To minimize handling of small powder

quantities, it is advisable to use a larger mass if larger volumes of stock solution are

required.

Calculating the Solvent Volume: To prepare a 10 mM stock solution from 1 mg of UK-356618

(MW = 557.72 g/mol ), the required volume of DMSO can be calculated as follows:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (µL) = (0.001 g / 557.72 g/mol ) / (0.010 mol/L) * 1,000,000 µL/L ≈ 179.3 µL

Dissolving the Compound: Add the calculated volume (179.3 µL) of anhydrous DMSO to the

microcentrifuge tube containing the UK-356618 powder.

Ensuring Complete Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes

until the powder is completely dissolved. Gentle warming in a water bath (37°C) for a few
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minutes can aid in dissolution if necessary. Visually inspect the solution to ensure there are

no undissolved particulates.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4]

Experimental Workflow for a Cell-Based Assay
This workflow outlines the general steps for using the UK-356618 stock solution in a typical

cell-based experiment.
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A typical workflow for utilizing UK-356618 in cell-based experiments.
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Mechanism of Action and Signaling Pathway
UK-356618 exerts its inhibitory effect by targeting the catalytic domain of MMP-3. MMP-3 is a

key enzyme involved in the degradation of extracellular matrix (ECM) components and the

activation of other pro-MMPs. The expression of MMP-3 is upregulated by pro-inflammatory

cytokines such as Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-1beta (IL-1β). These

cytokines activate intracellular signaling cascades, primarily the Nuclear Factor-kappa B (NF-

κB) and Mitogen-Activated Protein Kinase (MAPK) pathways, which in turn promote the

transcription of the MMP-3 gene. By inhibiting MMP-3, UK-356618 blocks the downstream

effects of these inflammatory pathways on tissue remodeling.
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Signaling pathway showing the induction of MMP-3 and the point of inhibition by UK-356618.
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Stability and Storage
Proper storage of UK-356618 and its solutions is critical to maintain its activity.

Solid Form: The solid powder form of UK-356618 should be stored at -20°C.

DMSO Stock Solutions: As mentioned, aliquots of the DMSO stock solution should be stored

at -20°C for up to one month or at -80°C for up to six months.[4] It is recommended to avoid

repeated freeze-thaw cycles. Solutions are unstable and should be prepared fresh when

possible.[1]

Conclusion
UK-356618 is a potent and selective inhibitor of MMP-3, making it an indispensable tool for

studying the roles of this enzyme in health and disease. This document provides essential

information on its solubility, protocols for its use, and its mechanism of action to aid researchers

in their experimental design and execution. Adherence to the provided protocols for dissolution

and storage will ensure the integrity and activity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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